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Compound of Interest

Tetraethyl
Compound Name: )
methylenediphosphonate

Cat. No.: B042493

For researchers, scientists, and professionals in drug development, precise communication is
paramount. The consistent and accurate naming of chemical compounds is a cornerstone of
this clarity. This document provides a detailed overview of the synonyms, identifiers, and
nomenclature associated with Tetraethyl methylenediphosphonate, a significant
organophosphorus compound.

Chemical Identity

Tetraethyl methylenediphosphonate is an organophosphorus compound with applications in
various scientific fields, including medicinal chemistry and materials science.[1] It is recognized
by the Chemical Abstracts Service (CAS) with the registry number 1660-94-2.[1][2][3][4][5]

Synonyms and Alternative Names

In chemical literature and commercial databases, Tetraethyl methylenediphosphonate is
referred to by a variety of names. Understanding these synonyms is crucial for comprehensive
literature searches and clear scientific communication.

Systematic and IUPAC Names:

e The IUPAC name for this compound is 1-
[diethoxyphosphorylmethyl(ethoxy)phosphoryl]loxyethane.[2]
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e Other systematic names include:

o

Phosphonic acid, P,P'-methylenebis-, P,P,P',P'-tetraethyl ester[2][5]

[¢]

Phosphonic acid, methylenebis-, tetraethyl ester[2][5][6]

[e]

Methylenediphosphonic acid, tetraethyl ester[1][2]

o

methanediyl-bis-phosphonic acid tetraethyl ester[4]

Common and Trivial Names:

Tetraethyl methylenebisphosphonate[2][3][5][6]
o Tetraethyl methanediphosphonate[2][5][6]
 Bis(diethoxyphosphinyl)methane[1][4][6]

o Methylenebis(diethoxyphosphine oxide)[5][6][7]
o Methylenebis(diethylphosphonate)[5][6]

o Tetraethyl diphosphonomethane[5][6]

Other Identifiers:

In addition to chemical names, a variety of other identifiers are used to reference this
compound in databases and regulatory documents.
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Identifier Type Identifier Source
CAS Registry Number 1660-94-2 [L1121[31[41[5]
EINECS Number 216-764-5 [2][4][6]
Beilstein Registry Number 1813241 [2][41[6]
PubChem CID 15455 [1][2]

MDL Number MFCD00039887 [1][6]

NSC Number 133889 [6]

UNII WT3D5Q9EPC [6]

DSSTox Substance ID DTXSID60937146 [6]

Nikkaji Number J40.747J [6]

Related Compounds

It is important to distinguish Tetraethyl methylenediphosphonate from structurally similar
compounds that may have related but distinct properties and applications. These include:

o Tetramethyl methylenediphosphonate: The methyl ester analog with the CAS number 16001-
93-7.[8][9]

o Tetraisopropyl methylenediphosphonate: The isopropyl ester analog with the CAS number
1660-95-3.[10][11]

o Tetraethyl ethylenebisphosphonate: A related compound with an ethylene bridge instead of a
methylene bridge, with the CAS number 995-32-4.[12]

Logical Relationship of Synonyms

The various synonyms for Tetraethyl methylenediphosphonate can be categorized based on
their derivation and common usage.
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Systematic & IUPAC Names
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Phosphonic acid, P,P'-methylenebis-,
P,P,P',P'-tetraethyl ester
Phosphonic acid, methylenebis-,
tetraethyl ester
Systematic
Methylenediphosphonic acid,
) tetraethyl ester
Systematic
enediphosphona Common & Trivial Names
Common
Tetraethyl methylenebisphosphonate
Common Tetraethyl methanediphosphonate
Common Bis(diethoxyphosphinyl)methane

Methylenebis(diethoxyphosphine oxide)

Methylenebis(diethylphosphonate)

Click to download full resolution via product page
Caption: Relationship between the primary name and its systematic and common synonyms.

This guide provides a foundational understanding of the nomenclature for Tetraethyl
methylenediphosphonate, essential for accurate and effective scientific and developmental

work.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 6/6 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b042493?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b042493?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

